Cas no 2137605-24-2 (Benzenemethanamine, N-[2-(4-methylcyclohexyl)ethyl]-, hydrochloride (1:1))

• Product Name: Benzenemethanamine, N-[2-(4-methylcyclohexyl)ethyl]-, hydrochloride (1:1)
• CAS No: 2137605-24-2
• MF: C₁₆H₂₆ClN
• MW: 267.83734369278
• CID: 5301758
• Update Time: 2025-07-17

Benzenemethanamine, N-[2-(4-methylcyclohexyl)ethyl]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-[2-(4-methylcyclohexyl)ethyl]-, hydrochloride (1:1)

• Inchi： 1S/C16H25N.ClH/c1-14-7-9-15(10-8-14)11-12-17-13-16-5-3-2-4-6-16;/h2-6,14-15,17H,7-13H2,1H3;1H
• InChI Key： KKBOWQYFJWIQLB-UHFFFAOYSA-N
• SMILES： C(C1CCC(C)CC1)CNCC1C=CC=CC=1.Cl

Additional information on Benzenemethanamine, N-[2-(4-methylcyclohexyl)ethyl]-, hydrochloride (1:1)

Benzenemethanamine, N-[2-(4-methylcyclohexyl)ethyl]-, hydrochloride (1:1) and Its Applications in Modern Chemical Biology

Benzenemethanamine, N-[2-(4-methylcyclohexyl)ethyl]-, hydrochloride (1:1), commonly referred to by its CAS number 2137605-24-2, is a significant compound in the field of chemical biology. This compound belongs to a class of organic molecules that exhibit diverse pharmacological properties, making it a subject of extensive research and development. The unique structural features of this molecule, particularly its amine functional group and the presence of a bulky 4-methylcyclohexyl side chain, contribute to its remarkable chemical and biological characteristics.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for its application in various biological assays and drug formulations. The solubility profile makes it an ideal candidate for use in high-throughput screening (HTS) campaigns and for studying the interactions between small molecules and biological targets. These interactions are pivotal in understanding the mechanisms of action for potential therapeutic agents.

In recent years, there has been a growing interest in the development of novel compounds that can modulate neurotransmitter systems. Benzenemethanamine derivatives have shown promise in this area due to their ability to interact with various receptors and enzymes involved in neurotransmission. Specifically, the N-[2-(4-methylcyclohexyl)ethyl]- moiety of this compound suggests potential interactions with monoamine receptors, which are crucial for regulating mood, cognition, and other neurological functions.

Recent studies have highlighted the importance of structural diversity in drug design. The presence of the 4-methylcyclohexyl group in Benzenemethanamine, N-[2-(4-methylcyclohexyl)ethyl]-, hydrochloride (1:1), provides steric hindrance that can influence binding affinity and selectivity. This feature has been exploited in the design of drugs that target specific neurological disorders. For instance, compounds with similar structural motifs have been investigated for their potential use in treating conditions such as depression and anxiety.

The hydrochloride salt form also plays a crucial role in ensuring the stability and bioavailability of the compound. This is particularly important for pharmaceutical applications where consistent drug delivery is essential for therapeutic efficacy. The stability under various storage conditions makes it a reliable candidate for further development into a drug candidate.

Advances in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy. Molecular docking studies have been performed using Benzenemethanamine derivatives to identify potential binding sites on target proteins. These studies have provided valuable insights into the interactions between this compound and biological targets, which are essential for designing more effective drugs.

The synthesis of Benzenemethanamine, N-[2-(4-methylcyclohexyl)ethyl]-, hydrochloride (1:1), involves multi-step organic reactions that highlight the expertise required in synthetic chemistry. The process typically involves the alkylation of an amine intermediate with a 4-methylcyclohexyl-containing electrophile followed by salt formation with hydrochloric acid. The optimization of these synthetic routes is crucial for achieving high yields and purity levels necessary for pharmaceutical applications.

The pharmacological profile of this compound has been extensively studied in preclinical models. Initial findings suggest that it may have potential as an adjuvant therapy for neurological disorders by modulating neurotransmitter levels. Further research is needed to fully elucidate its mechanism of action and to assess its safety profile in humans.

In conclusion, Benzenemethanamine, N-[2-(4-methylcyclohexyl)ethyl]-, hydrochloride (1:1) is a versatile compound with significant potential in the field of chemical biology and drug development. Its unique structural features, solubility profile, and interactions with biological targets make it an attractive candidate for further research. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in the development of novel therapeutic agents.